Cas no 78725-50-5 (Benzaldehyde, 4-(3,4-dichlorophenoxy)-)

• Product Name: Benzaldehyde, 4-(3,4-dichlorophenoxy)-
• CAS No: 78725-50-5
• MF: C₁₃H₈Cl₂O₂
• MW: 267.107421875
• CID: 534042
• PubChem ID: 10706904
• Update Time: 2025-04-19

Benzaldehyde, 4-(3,4-dichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(3,4-dichlorophenoxy)-
• 4-(3,4-dichlorophenoxy)benzaldehyde
• 4-(3,4-DICHLORO-PHENOXY)-BENZALDEHYDE
• 4-(3,4-dichloro-phenoxy)benzaldehyde
• AG-H-15767
• CTK2G5000
• KB-237761
• AKOS005805801
• 4-(3',4'-Dichlorophenoxy)benzaldehyde
• SCHEMBL894981
• ATGVBRQQWGDSHD-UHFFFAOYSA-N
• 78725-50-5
• DTXSID50443822

• Inchi： 1S/C13H8Cl2O2/c14-12-6-5-11(7-13(12)15)17-10-3-1-9(8-16)2-4-10/h1-8H
• InChI Key： ATGVBRQQWGDSHD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OC1C=CC(C=O)=CC=1)Cl

Computed Properties

• Exact Mass: 265.99000
• Monoisotopic Mass: 265.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 4.59820